Cas no 10271-93-9 (2-(1,2-thiazol-4-yl)acetic acid)

• Product Name: 2-(1,2-thiazol-4-yl)acetic acid
• CAS No: 10271-93-9
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• MDL: MFCD19228413
• CID: 1133716
• PubChem ID: 20339136
• Update Time: 2025-04-20

2-(1,2-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazoleacetic acid
• 2-(1,2-thiazol-4-yl)acetic acid
• AKOS006375450
• (1,2-Thiazol-4-yl)acetic acid
• 10271-93-9
• DTXSID50605665
• MFCD19228413
• EN300-1139283
• SCHEMBL11461173
• 2-(isothiazol-4-yl)acetic acid

• MDL： MFCD19228413
• Inchi： 1S/C5H5NO2S/c7-5(8)1-4-2-6-9-3-4/h2-3H,1H2,(H,7,8)
• InChI Key： AVKFDJHAYWIHMX-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)CC(=O)O

Computed Properties

• Exact Mass: 143.00415
• Monoisotopic Mass: 143.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles